Cas no 189956-45-4 (4-(1,4-Dihydro-4-oxo-2-pyrimidinyl)aminobenzonitrile)

• Product Name: 4-(1,4-Dihydro-4-oxo-2-pyrimidinyl)aminobenzonitrile
• CAS No: 189956-45-4
• MF: C₁₁H₈N₄O
• MW: 212.207421302795
• MDL: MFCD08443716
• CID: 66385
• PubChem ID: 10751010
• Update Time: 2025-08-03

4-(1,4-Dihydro-4-oxo-2-pyrimidinyl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((4-Oxo-1,4-dihydropyrimidin-2-yl)amino)benzonitrile
• 4-[(1,4-Dihydro-4-oxo-2-pyrimidinyl)amino]benzonitrile
• 4-N[2(4-HYDROXYPYRIMIDINYL)]AMINOBENZONITRILE
• 4-[(4-Hydroxy-2-pyrimidinyl)amino]benzonitrile
• 4-[(6-oxo-1H-pyrimidin-2-yl)amino]benzonitrile
• 4-(4-hydroxypyrimidin-2-ylamino)benzonitrile
• 4-[(4-Hydroxy-pyrimidin-2-yl)amino]-benzonitrile
• 4-[(4-oxo-1,4-dihydropyrimidin-2-yl)amino]benzonitrile
• CTK0H1414
• SureCN384215
• SureCN385200
• SureCN4486162
• 4-((4-Oxo-1,4-dihydropyrimidin-2-yl)
• 4-[(4-Hydroxy-pyrimidin-2-yl)amino]-benzonitr
• Benzonitrile, 4-[(1,4-dihydro-4-oxo-2-pyriMidinyl)aMino]-
• AKOS015994026
• EC 606-195-4
• AKOS015917879
• A4191
• 4-[(6-Oxo-1,6-dihydro-2-pyrimidinyl)amino]benzonitrile
• AMY3468
• FT-0687617
• BCP04530
• Benzonitrile, 4-[(1,4-dihydro-4-oxo-2-pyrimidinyl)amino]-; 4-[(4-Hydroxy-2-pyrimidinyl)amino]benzonitrile; 4-[(6-Oxo-1,6-dihydropyrimidin-2-yl)amino]benzonitrile; 4-[(1,4-Dihydro-4-oxopyrimidin-2-yl)amino]benzonitrile; 4-[(6-Oxo-1H-pyrimidin-2-yl)amino]benzonitrile
• 4-(4-oxo-1,4-dihydropyrimidin-2-ylamino) benzonitrile
• 4-[(1,4-dihydro4-oxo-2-pyrimidinyl)amino]benzonitrile
• : 4-[(6-oxo-1H-pyrimidin-2-yl)amino]benzonitrile
• 189956-45-4
• 4-((4-hydroxypyrimidin-2-yl)amino)benzonitrile
• 4-[(4-hydroxy-2-pyrimidinyl)amino]-benzonitrile
• SCHEMBL384215
• MFCD17018923
• 4-[(6-Oxo-1,6-dihydropyrimidin-2-yl)amino]benzonitrile
• HE-0007
• 4[(1,4-dihydro-4-oxo-2-pyrimidinyl)amino]benzonitrile
• DTXSID40444368
• BBNOJNASJQRRSH-UHFFFAOYSA-N
• SB58158
• F11766
• NS00008816
• 4-(1,4-Dihydro-4-oxo-2-pyrimidinyl)aminobenzonitrile
• 4-[(4-OXO-1H-PYRIMIDIN-2-YL)AMINO]BENZONITRILE
• LVH6PR48ZU

• MDL： MFCD08443716
• Inchi： 1S/C11H8N4O/c12-7-8-1-3-9(4-2-8)14-11-13-6-5-10(16)15-11/h1-6H,(H2,13,14,15,16)
• InChI Key： BBNOJNASJQRRSH-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(N1)NC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 212.07000
• Monoisotopic Mass: 212.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• PSA: 81.83000
• LogP: 1.87048

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles